Isobutyric acid

Specification

• Description: Isobutyric acid appears as a colorless liquid with a light odor of rancid butter. Corrosive to metals and tissue.; Isobutyric acid is a branched fatty acid comprising propanoic acid carrying a methyl branch at C-2. It has a role as a volatile oil component, a plant metabolite and a Daphnia magna metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a fatty acid 4:0. It is a conjugate acid of an isobutyrate.; Isobutyric acid is a natural product found in Francisella tularensis, Humulus lupulus, and other organisms with data available.; isobutanoic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
• CAS No.: 79-31-2
• Molecular Formula: C4H8O2; C4H8O2; (CH3)2CHCOOH
• Molecular Weight: 88.11 g/mol
• IUPAC Name: 2-methylpropanoic acid
• Standard InChI: InChI=1S/C4H8O2/c1-3(2)4(5)6/h3H,1-2H3,(H,5,6)
• Standard InChI Key: KQNPFQTWMSNSAP-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)O
• Canonical SMILES: CC(C)C(=O)O
• Boiling Point: 309 °F at 760 mmHg (USCG, 1999); 152-155 °C at 760 mm Hg; 152-155 °C
• Colorform: Colorless liquid
• Flash Point: 132 °F (NFPA, 2010); 77 °C; 170 °F OPEN CUP; 132 °F (56 °C) (closed cup); 56 °C c.c.
• Melting Point: -51 °F (USCG, 1999); -47 °C; -46 °C